Cas no 104855-13-2 (Octadecanoicacid, 9-iodo-)

• Product Name: Octadecanoicacid, 9-iodo-
• CAS No: 104855-13-2
• MF: C₁₈H₃₅IO₂
• MW: 410.373778581619
• CID: 156606
• PubChem ID: 128689
• Update Time: 2025-04-19

Octadecanoicacid, 9-iodo- Chemical and Physical Properties

Names and Identifiers

• Octadecanoicacid, 9-iodo-
• 9-iodooctadecanoic acid
• 9-Iodostearic acid
• 9-Monoiodooctadecanoic acid
• 9-Monoiodostearic acid
• Octadecanoicacid,9-iodo
• SCHEMBL23928798
• DTXSID60909247
• 104855-13-2
• Octadecanoic acid, 9-iodo-

• Inchi： 1S/C18H35IO2/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h17H,2-16H2,1H3,(H,20,21)
• InChI Key： QLENVUBDLCZSPR-UHFFFAOYSA-N
• SMILES： IC(CCCCCCCC(=O)O)CCCCCCCCC

Computed Properties

• Exact Mass: 410.16800
• Monoisotopic Mass: 410.16818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 6.74600